Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Furamizole structure-activity relationship
analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furamizole

CAS No.: 17505-25-8

Cat. No.: S620692

Furamizole: Core Structural Information

Furamizole is identified in the literature as a nitrofuran derivative that contains a 1,3,4-oxadiazole ring
and possesses strong antibacterial activity [1]. This basic structural information is the foundation for any

SAR analysis.

The diagram below illustrates the core 1,3,4-oxadiazole ring structure and highlights the "toxophoric"

linkage believed to be key to its biological activity.
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General SAR Principles for 1,3,4-Oxadiazoles
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Since specific studies on Furamizole's SAR are limited in the search results, the following general principles
for 2,5-disubstituted-1,3,4-oxadiazoles (the class to which Furamizole belongs) can provide insight [1].

This information is summarized in the table below.

Structural Modification Effect on Biological Activity

Substitution on the phenyl ring with electron-withdrawing groups 1 Increases activity
(e.g., p-Cl, p-NO2)

Conversion of a methylthio group (-SCHs) to a methyl-sulfonyl 1 Increases activity
group (-SO2CHs)

Replacement of the phenyl ring with a pyridine ring | Decreases activity

Presence of an acetyl group on the nitrogen atom of the oxadiazole = — Does not significantly affect
ring activity

Analysis of Available Data and Limitations

The search results are insufficient to create the detailed comparison guide you requested due to two main

limitations:

¢ Lack of Quantitative Comparative Data: The available information confirms Furamizole's activity
but does not provide quantitative data (e.g., MIC values, ICso) against specific bacterial strains or
comparative efficacy data against other antibacterial agents [1].

e Absence of Detailed Experimental Protocols: While one study mentions a liquid chromatography
method for detecting Furamizole residue in fish, this is an analytical method rather than the protocol
for establishing its SAR or evaluating its antibacterial efficacy [2].

Suggestions for Further Research

To build a more complete SAR analysis for Furamizole, I suggest you:

¢ Consult specialized scientific databases like PubMed, Scopus, or American Chemical Society
journals, which are more likely to contain primary research articles.
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e Use precise search terms such as "Furamizole SAR," "Furamizole synthesis and antibacterial
activity," or "structure-activity relationship of nitrofuran 1,3,4-oxadiazole derivatives."

¢ Review older literature, as Furamizole appears to be a well-known but historically significant drug;
key research might date back several decades.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://www.smolecule.com/products/s620692?utm_src=pdf-custom-synthesis
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-020-00721-2
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-020-00721-2
https://pubmed.ncbi.nlm.nih.gov/3624182/
https://www.smolecule.com/products/b620692#furamizole-structure-activity-relationship-analysis
https://www.smolecule.com/products/b620692#furamizole-structure-activity-relationship-analysis
https://www.smolecule.com/products/b620692#furamizole-structure-activity-relationship-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s620692?utm_src=pdf-bulk
https://www.smolecule.com/products/s620692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s620692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

